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Compound of Interest

Compound Name: Tungstic acid

Cat. No.: B1219628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and structural

properties of tungstic acid. It is intended to serve as a valuable resource for researchers,

scientists, and professionals in drug development and related fields who require a detailed

understanding of this inorganic compound. This document summarizes key quantitative data,

outlines experimental protocols for its characterization, and visualizes fundamental structural

relationships and experimental workflows.

Introduction to Tungstic Acid
Tungstic acid, formally known as dihydroxy(dioxo)tungsten or orthotungstic acid, is a

hydrated form of tungsten trioxide.[1][2] Its chemical formula is commonly written as H₂WO₄ or

WO₃·H₂O.[1][2] It typically appears as a yellow powder and is insoluble in water.[1] The term

"tungstic acid" can refer to different hydrates of tungsten trioxide, with the monohydrate

(WO₃·H₂O) and the dihydrate (WO₃·2H₂O) being the most common.[1][3]

Molecular Weight and Physicochemical Properties
The molecular weight and key physicochemical properties of the common forms of tungstic
acid are summarized in the table below. This data is essential for stoichiometric calculations in

chemical synthesis and for the physical characterization of the material.
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Property

Tungstic Acid
(H₂WO₄) /
Monohydrate
(WO₃·H₂O)

Tungstic Acid
Dihydrate
(WO₃·2H₂O)

Reference(s)

Molecular Formula H₂WO₄ / WO₃·H₂O WO₃·2H₂O [1][3]

Molecular Weight 249.85 g/mol 267.87 g/mol [1]

Appearance Yellow powder White/Yellowish solid [1]

Density 5.59 g/cm³ - [1]

Melting Point
Decomposes at 100

°C

Decomposes upon

heating
[1]

Solubility in Water Insoluble Insoluble [1]

Solubility in other

Solvents

Soluble in hydrofluoric

acid and aqueous

ammonia

- [1]

Structural Characteristics
The structure of tungstic acid is best understood in its solid state, where it forms crystalline

structures based on octahedrally coordinated tungsten atoms.

Crystal Structure of Tungstic Acid Hydrates
Tungstic acid monohydrate (WO₃·H₂O) and dihydrate (WO₃·2H₂O) exist in different crystalline

forms, primarily orthorhombic and monoclinic structures. The fundamental building block of

these structures is the WO₆ octahedron.[3][4] In the hydrated forms, one or two of the

coordination sites are occupied by water molecules, forming WO₅(H₂O) units.[1] These

octahedra share vertices to form layers.[1] The dihydrate has a similar layered structure with an

additional water molecule intercalated between the layers.[1]

The crystallographic data for the common polymorphs of tungstic acid hydrates are presented

below.
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Crystal
System

Formula
Space
Group

a (Å) b (Å) c (Å) β (°)
Referen
ce(s)

Orthorho

mbic

WO₃·H₂

O
Pmnb 5.25 10.71 5.13 90 [3]

Monoclini

c

WO₃·2H₂

O
P2₁/n 10.57 13.80 10.57 91.04 [3]

Orthorho

mbic

WO₃·0.3

3H₂O
- 7.359 12.513 7.704 90 [5]

Structural Relationship Diagram
The following diagram illustrates the relationship between the different hydrated forms of

tungstic acid and anhydrous tungsten trioxide, which can be interconverted through hydration

and dehydration processes.

Tungstic Acid Dihydrate
(WO₃·2H₂O)
Monoclinic

Tungstic Acid Monohydrate
(WO₃·H₂O)

Orthorhombic

- H₂O (Dehydration) + H₂O (Hydration)

Tungsten Trioxide
(WO₃)

Monoclinic

- H₂O (Dehydration) + H₂O (Hydration)

Click to download full resolution via product page

Relationship between hydrated forms of tungstic acid.

Experimental Protocols for Characterization
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The determination of the molecular weight and structure of tungstic acid relies on a

combination of analytical techniques. Below are detailed methodologies for key experiments.

Synthesis of Tungstic Acid
A common laboratory-scale synthesis of tungstic acid involves the acidification of a sodium

tungstate solution.[6]

Materials:

Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

Hydrochloric acid (HCl), concentrated

Deionized water

Beakers, magnetic stirrer, filtration apparatus (e.g., Büchner funnel), drying oven

Procedure:

Prepare an aqueous solution of sodium tungstate dihydrate. A typical concentration is around

0.5 M.

While vigorously stirring the sodium tungstate solution, slowly add concentrated hydrochloric

acid. The addition of acid will cause the precipitation of yellow tungstic acid.

Continue adding acid until the precipitation is complete, typically at a pH below 1.

Allow the precipitate to settle, then collect it by vacuum filtration.

Wash the collected solid several times with deionized water to remove any remaining sodium

chloride and excess acid.

Dry the purified tungstic acid in an oven at a temperature below 100 °C to avoid

dehydration to tungsten trioxide.

X-ray Diffraction (XRD) Analysis
XRD is the primary technique for determining the crystal structure of tungstic acid.
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Instrumentation:

Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å)

Procedure:

Grind a small amount of the dried tungstic acid sample into a fine powder using a mortar

and pestle.

Mount the powder on a sample holder.

Place the sample holder in the diffractometer.

Set the instrument to scan over a 2θ range of 10-80° with a step size of 0.02° and a dwell

time of 1-2 seconds per step.

The resulting diffraction pattern is a plot of intensity versus 2θ.

The crystal phase is identified by comparing the experimental diffraction peaks with standard

diffraction patterns from databases such as the Joint Committee on Powder Diffraction

Standards (JCPDS).

Lattice parameters can be refined using appropriate software.

Thermogravimetric Analysis (TGA)
TGA is used to determine the water content of hydrated tungstic acid and to study its thermal

decomposition.

Instrumentation:

Thermogravimetric analyzer

Procedure:

Place a small, accurately weighed amount of the tungstic acid sample (typically 5-10 mg)

into the TGA sample pan.
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Heat the sample from room temperature to approximately 600 °C at a constant heating rate

(e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

The instrument records the mass of the sample as a function of temperature.

The resulting TGA curve will show distinct mass loss steps corresponding to the loss of water

molecules. The percentage of mass loss can be used to calculate the number of water

molecules per formula unit of WO₃.

Raman Spectroscopy
Raman spectroscopy provides information about the vibrational modes of the W-O bonds and

can be used to distinguish between different crystalline phases.

Instrumentation:

Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm)

Procedure:

Place a small amount of the tungstic acid sample on a microscope slide.

Focus the laser on the sample.

Acquire the Raman spectrum over a specific wavenumber range (e.g., 100-1200 cm⁻¹).

The resulting spectrum will show characteristic peaks corresponding to the stretching and

bending modes of the WO₆ octahedra. The positions and shapes of these peaks are

sensitive to the crystal structure.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of tungstic acid.
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Experimental workflow for tungstic acid synthesis and characterization.
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Conclusion
This technical guide has provided a detailed overview of the molecular weight and structural

aspects of tungstic acid, with a focus on its common hydrated forms. The provided data

tables, experimental protocols, and diagrams are intended to equip researchers, scientists, and

drug development professionals with the necessary information for their work with this

compound. A thorough understanding of its synthesis and characterization is crucial for the

controlled production of tungsten-based materials with desired properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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